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Compound of Interest

Compound Name: 4-(1-Hydroxyethyl)benzamide

Cat. No.: B1358779 Get Quote

An In-depth Technical Guide to 4-(1-
Hydroxyethyl)benzamide
Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-(1-Hydroxyethyl)benzamide, including its

chemical properties, a detailed synthesis protocol, and a discussion of its potential applications

in research and development.

Core Compound Identification
Compound Name: 4-(1-Hydroxyethyl)benzamide

CAS Number: 1175301-23-1[1][2][3][4]

Molecular Formula: C₉H₁₁NO₂[1]

Molecular Weight: 165.19 g/mol [1][3]

Table 1: Physicochemical Properties
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Property Value Source

Appearance White to off-white solid --INVALID-LINK--[3]

Boiling Point 346.0±25.0 °C (Predicted) --INVALID-LINK--[2]

LogP 1.53910 --INVALID-LINK--[2]

Storage
Sealed in dry, Room

Temperature
--INVALID-LINK--[3]

Synthesis of 4-(1-Hydroxyethyl)benzamide
The synthesis of 4-(1-Hydroxyethyl)benzamide can be efficiently achieved through the

reduction of the corresponding ketone, 4-acetylbenzamide. This method is a standard and

reliable approach for converting a carbonyl group to a secondary alcohol without affecting the

amide functionality.

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of 4-(1-Hydroxyethyl)benzamide.
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Experimental Protocol: Reduction of 4-Acetylbenzamide
This protocol is a representative method for the synthesis of 4-(1-Hydroxyethyl)benzamide.

Materials:

4-Acetylbenzamide

Sodium borohydride (NaBH₄)

Methanol (anhydrous)

Ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Thin Layer Chromatography (TLC) plates

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-acetylbenzamide (1 equivalent) in

anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to

0 °C in an ice bath.

Reduction: Slowly add sodium borohydride (1.5 equivalents) to the cooled solution in small

portions. Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room

temperature and stir for an additional 2-4 hours.

Monitoring: Monitor the progress of the reaction by TLC, using a suitable eluent system (e.g.,

50% ethyl acetate in hexanes). The disappearance of the starting material spot and the

appearance of a more polar product spot indicate the reaction is proceeding.

Work-up: Once the reaction is complete, cool the mixture in an ice bath and quench any

excess sodium borohydride by the slow addition of acetone.
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Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

Extraction: To the resulting residue, add deionized water and extract the product with ethyl

acetate (3 x volumes).

Washing: Wash the combined organic layers with brine, then dry over anhydrous sodium

sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield pure 4-(1-
Hydroxyethyl)benzamide.

Potential Applications and Research Directions
While specific biological activities for 4-(1-Hydroxyethyl)benzamide are not extensively

documented, the benzamide scaffold is a well-established pharmacophore in drug discovery.

Enzyme Inhibition: Many benzamide derivatives are known to be potent enzyme inhibitors.

For example, hydroxyethylamine (HEA) containing compounds have been designed as

BACE-1 inhibitors for potential Alzheimer's disease therapy[5]. The hydroxyethyl group in 4-
(1-hydroxyethyl)benzamide could potentially interact with the active sites of various

enzymes.

Agrochemicals: Substituted benzamides have been developed as fungicides and

insecticides[6][7][8][9]. Further investigation into the biological activity of 4-(1-
Hydroxyethyl)benzamide in these areas could be a fruitful avenue of research.

Metabolite Studies: This compound could be a metabolite of a larger drug molecule

containing a 4-acetylbenzamide moiety. Its synthesis and characterization are therefore

valuable for pharmacokinetic and drug metabolism studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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